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Compound of Interest

Compound Name: 4-(2-Aminoethyl)tetrahydropyran

Cat. No.: B112880 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-(2-Aminoethyl)tetrahydropyran

Introduction
4-(2-Aminoethyl)tetrahydropyran (CAS No. 65412-03-5), also known as 4-AETP or 2-

(Tetrahydropyran-4-yl)ethylamine, is a versatile chemical intermediate increasingly utilized in

drug development and polymer science.[1][2][3] Its structure, combining a tetrahydropyran ring

with an aminoethyl group, makes it a valuable building block for synthesizing complex

molecules and specialty polymers.[2][3] However, the same reactivity that makes it useful

necessitates a thorough understanding of its potential hazards and the implementation of

rigorous safety protocols.

This guide, intended for researchers, scientists, and drug development professionals, provides

a comprehensive overview of the safety and handling precautions for 4-(2-
Aminoethyl)tetrahydropyran. Moving beyond a simple checklist, we will explore the causality

behind each safety recommendation, grounding our protocols in the compound's specific

chemical properties and GHS hazard classifications.

Section 1: Hazard Identification and Risk
Assessment
A foundational principle of laboratory safety is a comprehensive understanding of the

substance's intrinsic hazards. 4-(2-Aminoethyl)tetrahydropyran is classified as hazardous
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under the Globally Harmonized System (GHS) and OSHA standards.[4] The primary risks are

associated with irritation to the skin, eyes, and respiratory system, alongside its classification

as a combustible liquid.[4][5]

GHS Hazard Classification
The following table summarizes the GHS classifications for 4-(2-Aminoethyl)tetrahydropyran.

Understanding these classifications is the first step in developing a robust risk mitigation

strategy.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[4]

[5]

Serious Eye Damage/Irritation Category 2 / 1

H319: Causes serious eye

irritation / H318: Causes

serious eye damage[4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[4][5]

Flammable Liquids Category 4 Combustible liquid[4]

Signal Word:Warning or Danger[4][5]

Causality Insight: The amino group imparts a basic character, while the overall molecule can

penetrate tissues, leading to irritation upon contact. The H335 classification underscores the

importance of respiratory protection, as inhaled vapors can irritate the mucous membranes

of the respiratory tract.[4][5]

Physicochemical Properties Relevant to Safety
The physical state and properties of a chemical directly influence its handling and storage

requirements.
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Property Value Safety Implication

Appearance
Colorless to light yellow

liquid/oil[1][2][6]

Spills may be hard to see;

good housekeeping is

essential.

CAS Number 65412-03-5[1][4][5]
Unique identifier for accurate

safety information retrieval.

Molecular Formula C₇H₁₅NO[2]

Molecular Weight 129.20 g/mol

Boiling Point 88-89 °C @ 13 mmHg[1][7]

Volatility requires handling in

ventilated areas to avoid vapor

inhalation.

Flash Point 74 °C[1]

Classified as a combustible

liquid; must be kept away from

ignition sources.[4]

Section 2: Exposure Controls and Personal
Protection
Following the hierarchy of controls, the primary method for mitigating risk is through

engineering solutions. Personal Protective Equipment (PPE) serves as the essential final

barrier between the researcher and the chemical.

Engineering Controls
The causality for requiring robust engineering controls is directly linked to the H335 "May cause

respiratory irritation" classification.

Chemical Fume Hood: All handling of 4-(2-Aminoethyl)tetrahydropyran that could

generate aerosols or vapors must be conducted in a properly functioning chemical fume

hood.[1] This is the most effective way to prevent inhalation of the irritant vapors.

Ventilation: Work areas must be well-ventilated to prevent the accumulation of vapors.[4][5]
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Safety Showers and Eyewash Stations: Due to the severe skin and eye irritation risk (H315,

H319), eyewash stations and safety showers must be readily accessible and tested regularly.

[4][8]

Personal Protective Equipment (PPE)
PPE must be selected based on the specific hazards identified. The following PPE is

mandatory when handling 4-(2-Aminoethyl)tetrahydropyran.

Protection Type Specification Rationale and Standard

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.[4][5]

Protects against splashes that

can cause serious eye irritation

(H319). Must conform to EN

166 (EU) or NIOSH (US)

standards.[5]

Skin Protection

Nitrile gloves and a lab coat.[1]

Fire/flame resistant and

impervious clothing may be

necessary for larger quantities.

[5]

Prevents skin contact which

causes irritation (H315).

Gloves must be inspected

before use and changed

immediately if contaminated.[5]

Respiratory Protection
Not typically required if work is

performed in a fume hood.

If ventilation is inadequate or in

the event of a large spill, a

NIOSH/MSHA approved

respirator with an appropriate

cartridge for organic vapors

should be used.[9]

Section 3: Protocols for Safe Handling and Storage
Adherence to standardized protocols minimizes the risk of accidental exposure and ensures

experimental integrity.

Safe Handling Workflow
Preparation: Before handling, ensure the work area (fume hood) is clean and uncluttered.

Confirm the location and functionality of the nearest eyewash station and safety shower.
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Don PPE: Put on all required PPE as detailed in Section 2.2.

Transferring: Use non-sparking tools to handle the container.[5] When transferring the liquid,

do so slowly and carefully to avoid splashing. Keep the container opening away from your

breathing zone.

Post-Handling: Tightly close the container immediately after use.[4][5]

Decontamination: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete.[4][5] Remove and launder any contaminated clothing before reuse.[4]

Storage Requirements
Proper storage is critical for maintaining chemical stability and preventing hazardous situations.

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

Several sources recommend refrigeration at 2-8°C to maintain product quality.[2][6]

Security: The storage area should be locked to restrict access to authorized personnel only.

[4][5]

Incompatibilities: Store separately from strong oxidizing agents and strong acids to prevent

potentially exothermic or violent reactions.[4][8][10]

Section 4: Emergency Procedures
In the event of an accidental release or exposure, a rapid and informed response is crucial to

minimizing harm.

First-Aid Measures
The following table provides a summary of first-aid procedures. Immediate medical attention

should always be sought following exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, perform artificial respiration. Seek

immediate medical attention.[4][5][11]

Skin Contact

Immediately remove all contaminated clothing.

[5] Wash the affected area with plenty of soap

and water for at least 15 minutes. If skin

irritation persists, seek medical attention.[4]

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, holding the eyelids open.

[4] Remove contact lenses if present and easy

to do so. Continue rinsing. Seek immediate

medical attention.[4][5]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[5] Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[5]

Spill Response Protocol
A small, incidental spill can be managed by trained laboratory personnel. A large spill requires

an emergency response team.
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Initial Actions

Response Protocol

Spill Detected

Alert personnel in immediate area

Assess spill size & risk

Evacuate area if spill is large
 or ventilation is poor

Large or unmanageable spill

Don appropriate PPE:
- Respirator (if needed)
- Goggles/Face Shield

- Impervious Gloves & Gown

Small, manageable spill

Remove all ignition sources

Contain spill with absorbent material
(sand, vermiculite)

Cover and absorb spill

Collect residue into a sealed
container for hazardous waste

Clean spill area with soap and water

Dispose of waste according to
regulations

Click to download full resolution via product page

Caption: Emergency response workflow for a 4-(2-Aminoethyl)tetrahydropyran spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[4][5] A water spray or mist may be used to cool closed containers but a direct water jet

could spread the fire.[4][8][10]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[4][5]

Hazards: The compound is combustible and containers may explode when heated.[4] Fire

will produce hazardous decomposition products including carbon monoxide, carbon dioxide,

and nitrogen oxides.[4][10]

Section 5: Waste Disposal
All waste containing 4-(2-Aminoethyl)tetrahydropyran must be treated as hazardous waste.

Procedure: Collect waste in a clearly labeled, sealed container.[1]

Regulations: Disposal must be carried out by a licensed waste disposal company in strict

accordance with all applicable federal, state, and local environmental regulations.[4] Do not

allow the chemical to enter drains or waterways.[12]

Conclusion
While 4-(2-Aminoethyl)tetrahydropyran is a valuable tool in chemical synthesis, its potential

hazards demand respect and meticulous handling. By understanding the underlying reasons

for safety protocols—from its irritant and combustible nature to its specific storage needs—

researchers can effectively mitigate risks. A safety-first culture, built on the principles of

engineering controls, correct PPE usage, and emergency preparedness, is paramount to

ensuring the well-being of laboratory personnel and the integrity of scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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